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Compound of Interest

Compound Name:
1-(2-(2-

Ethoxyethoxy)ethoxy)butane

Cat. No.: B1605518 Get Quote

CAS Number: 3895-17-8

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-(2-(2-
ethoxyethoxy)ethoxy)butane, a chemical compound with the CAS number 3895-17-8. The

document collates available physicochemical data, outlines potential synthesis and purification

protocols, and discusses relevant analytical methods for characterization. It is important to note

that while this guide aims to be thorough, direct experimental data for this specific compound is

limited in publicly accessible literature. Consequently, some properties are inferred from

structurally similar analogs. This guide is intended for research and development purposes and

should not be used for human or veterinary applications.

Chemical Identity and Properties
1-(2-(2-Ethoxyethoxy)ethoxy)butane, with the IUPAC name 1-butoxy-2-(2-

ethoxyethoxy)ethane, is classified as an ethoxy-extended alkyl ether.[1] Its molecular structure

consists of a four-carbon butyl group at one end and an ethyl group at the other, linked by a

triethylene glycol core. This configuration imparts amphiphilic properties, with a hydrophobic

alkyl tail and a more hydrophilic polyether chain, influencing its solubility and interfacial

behavior.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1605518?utm_src=pdf-interest
https://www.benchchem.com/product/b1605518?utm_src=pdf-body
https://www.benchchem.com/product/b1605518?utm_src=pdf-body
https://www.benchchem.com/product/b1605518?utm_src=pdf-body
https://www.benchchem.com/product/b1605518
https://www.benchchem.com/product/b1605518
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Data
The following table summarizes the key physicochemical properties of 1-(2-(2-
ethoxyethoxy)ethoxy)butane. Properties for the structural analog, Triethylene Glycol

Monobutyl Ether, are included for comparison where direct data is unavailable.

Property
1-(2-(2-
Ethoxyethoxy)etho
xy)butane

Triethylene Glycol
Monobutyl Ether
(Analog)

Reference

Molecular Formula C₁₀H₂₂O₃ C₁₀H₂₂O₄ [1]

Molecular Weight 190.28 g/mol 206.28 g/mol [1]

Appearance
Clear, colorless liquid

(inferred)
Clear, colorless liquid [1]

Boiling Point Not available ~271-278 °C [1]

Density Not available
~0.98-0.99 g/cm³ at

20°C
[1]

Solubility in Water Likely soluble/miscible Miscible [1]

Flash Point Not available Not available

CAS Number 3895-17-8 143-22-6

Synthesis Protocols
The synthesis of 1-(2-(2-ethoxyethoxy)ethoxy)butane can be approached through several

standard etherification reactions. The two primary methods are the Williamson ether synthesis

and the ethoxylation of butanol.

Williamson Ether Synthesis
This classic method involves the reaction of an alkoxide with a primary alkyl halide. For the

synthesis of the target compound, this could involve the reaction of the sodium salt of 2-(2-

ethoxyethoxy)ethanol with 1-bromobutane.

Experimental Protocol:
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Alkoxide Formation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, dissolve 2-(2-ethoxyethoxy)ethanol in a suitable anhydrous solvent such as

tetrahydrofuran (THF).

Add sodium hydride (NaH) portion-wise at 0°C under an inert atmosphere (e.g., nitrogen or

argon).

Allow the mixture to stir at room temperature until the evolution of hydrogen gas ceases,

indicating the complete formation of the sodium alkoxide.

Etherification: Add 1-bromobutane to the reaction mixture.

Heat the mixture to reflux and monitor the reaction progress using thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature and quench

any unreacted NaH by the careful addition of water or ethanol.

Extract the product with a suitable organic solvent, such as diethyl ether.

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Ethoxylation of Butanol
This industrial method involves the catalyzed reaction of butanol with ethylene oxide. Due to

the hazardous nature of ethylene oxide, this process requires specialized equipment and is

typically not performed in a standard laboratory setting.

Purification and Analysis
Obtaining high-purity 1-(2-(2-ethoxyethoxy)ethoxy)butane is essential for its use in research

applications. The following protocols outline standard purification and analytical techniques.

Purification Protocols
Vacuum Distillation: Given its likely high boiling point, vacuum distillation is an effective

method for separating the compound from non-volatile impurities.[1]
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Column Chromatography: For laboratory-scale purification, column chromatography using

silica gel is a common technique. A solvent system such as a mixture of ethyl acetate and

hexane can be employed to separate the desired product from unreacted starting materials

and byproducts.[1]

Preparative High-Performance Liquid Chromatography (HPLC): To achieve very high purity

(>98%), preparative HPLC with a suitable gradient elution can be utilized.[1]

Analytical Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is predicted to show distinct signals for the protons in

the butyl and ethyl groups, as well as the ethylene glycol units. The chemical shifts and

multiplicities of these signals would confirm the structure.

Infrared (IR) Spectroscopy:

The IR spectrum should prominently feature C-O-C stretching bands characteristic of

ethers. The absence of a broad O-H stretching band around 3300 cm⁻¹ would confirm the

absence of significant alcohol impurities.[1]

Visualized Workflows
Williamson Ether Synthesis Workflow
The following diagram illustrates the logical workflow for the synthesis of 1-(2-(2-
ethoxyethoxy)ethoxy)butane via the Williamson ether synthesis.
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Reactant Preparation

Reaction Steps Work-up & Purification

2-(2-Ethoxyethoxy)ethanol

Alkoxide Formation
(Anhydrous THF, 0°C to RT)Sodium Hydride (NaH)

1-Bromobutane

Etherification
(Reflux) Quenching Solvent Extraction Drying & Concentration Purification

(e.g., Distillation) Pure 1-(2-(2-Ethoxyethoxy)ethoxy)butane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1605518?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1605518
https://www.benchchem.com/product/b1605518#1-2-2-ethoxyethoxy-ethoxy-butane-cas-number
https://www.benchchem.com/product/b1605518#1-2-2-ethoxyethoxy-ethoxy-butane-cas-number
https://www.benchchem.com/product/b1605518#1-2-2-ethoxyethoxy-ethoxy-butane-cas-number
https://www.benchchem.com/product/b1605518#1-2-2-ethoxyethoxy-ethoxy-butane-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1605518?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

